Cas no 41374-20-3 (N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline)

• Product Name: N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline
• CAS No: 41374-20-3
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• MDL: MFCD09031313
• CID: 55410
• PubChem ID: 13668284
• Update Time: 2025-08-05

N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline
• 4-Methoxy-2-methyl-2'4'-dimethyldiphenylamine
• 2-methyl-4-methoxy--2'4'-dimethyldiphenylamine
• 4'-METHOXY-2,2',4-TRIMETHYL DIPHENYLAMINE
• 4-Methoxy-2,2`,4`-trimethyldiphenylamine
• N-(4-methoxy-2-methylphenyl)-2,4-dimethylaniline
• 2-methyl-4-methoxy-2',4'-dimethyl-diphenylamine
• 4-Methoxy-2,2',4'-trimethyl-diphenylamin
• 4-methoxy-2,2',4'-trimethyldiphenylamine
• 2,2',4'-Trimethyl-4-methoxydiphenylamine
• 3-Methoxy-6-(2,4-dimethylanilino)toluene
• 3-Methoxy-6-(2',4'-dimethylanilino)toluene
• ICYDPYVGYFLVFS-UHFFFAOYSA-N
• FT-0653606
• Benzenamine, N-(2,4-dimethylphenyl)-4-methoxy-2-methyl-
• 41374-20-3
• A825539
• N-(4-methoxy-2-methyl-phenyl)-2,4-dimethyl-aniline
• DTXSID6074047
• AKOS015851943
• SCHEMBL4230288
• SB80856
• DB-070184

• MDL： MFCD09031313
• Inchi： 1S/C16H19NO/c1-11-5-7-15(12(2)9-11)17-16-8-6-14(18-4)10-13(16)3/h5-10,17H,1-4H3
• InChI Key： ICYDPYVGYFLVFS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 241.14700
• Monoisotopic Mass: 980.402363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 701
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 252
• XLogP3: 4.5

Experimental Properties

• Density: 1.057
• Boiling Point: 369.7°C at 760 mmHg
• Flash Point: 154.6°C
• Refractive Index: 1.587
• PSA: 21.26000
• LogP: 4.43700

Additional information on N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline

N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline: A Comprehensive Overview

N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline, also known by its CAS registry number 41374-20-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with substituted phenyl groups, making it a valuable component in various chemical applications.

The molecular structure of N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline consists of a central aniline group (C6H5NH-) substituted with two methyl groups and one methoxy group on the aromatic ring. The substituents are strategically positioned at the 2-, 4-, and 6-positions of the benzene ring, which significantly influences the compound's electronic properties and reactivity. This arrangement makes it highly suitable for use in synthesizing advanced materials, such as conductive polymers and organic semiconductors.

Recent studies have highlighted the potential of N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline in the development of novel electronic devices. Researchers have explored its ability to act as a dopant in organic semiconductors, enhancing their electrical conductivity without compromising their mechanical stability. This property is particularly promising for applications in flexible electronics and wearable technologies.

In addition to its electronic applications, this compound has shown potential in the field of pharmacology. Preclinical studies have demonstrated that N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline exhibits selective binding to certain protein targets, making it a candidate for drug development. Its ability to modulate cellular signaling pathways has been investigated in the context of neurodegenerative diseases and cancer therapy.

The synthesis of N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline typically involves a multi-step process that includes nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental standpoint, the compound's biodegradability and toxicity profile have been subjects of recent research. Studies indicate that under specific conditions, N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline can undergo microbial degradation, though further investigation is required to fully understand its long-term environmental impact.

In conclusion, N-(2,4-Dimethylphenyl)-4-methoxy-2-methylaniline (CAS No. 41374-20-3) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it a valuable tool in material science, electronics, and pharmacology. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing modern technology and medicine.